Cas no 371971-13-0 (1H-Indole-3-carboxylic acid, 6-(phenylmethoxy)-, methyl ester)

• Product Name: 1H-Indole-3-carboxylic acid, 6-(phenylmethoxy)-, methyl ester
• CAS No: 371971-13-0
• MF: C₁₇H₁₅NO₃
• MW: 281.305904626846
• MDL: MFCD27955721
• CID: 2126885
• Update Time: 2025-06-07

1H-Indole-3-carboxylic acid, 6-(phenylmethoxy)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• methyl 6-benzyloxyindole-3-carboxylate
• 1H-Indole-3-carboxylic acid, 6-(phenylmethoxy)-, methyl ester
• 6-benzyloxy-1H-indole-3-carboxylic acid methyl ester

• MDL： MFCD27955721
• Inchi： 1S/C17H15NO3/c1-20-17(19)15-10-18-16-9-13(7-8-14(15)16)21-11-12-5-3-2-4-6-12/h2-10,18H,11H2,1H3
• InChI Key： JMYLTCHYKBERNN-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1C=CC2C(C(=O)OC)=CNC=2C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 354
• XLogP3: 4
• Topological Polar Surface Area: 51.3

Additional information on 1H-Indole-3-carboxylic acid, 6-(phenylmethoxy)-, methyl ester

1H-Indole-3-carboxylic acid, 6-(phenylmethoxy)-, methyl ester (CAS No. 371971-13-0): A Comprehensive Overview

The compound 1H-Indole-3-carboxylic acid, 6-(phenylmethoxy)-, methyl ester, identified by its CAS number 371971-13-0, represents a significant molecule in the realm of pharmaceutical chemistry and bioorganic synthesis. This compound, belonging to the indole derivatives family, has garnered attention due to its structural complexity and potential biological activities. The presence of a methyl ester group at the 3-position and a phenylmethoxy substituent at the 6-position of the indole core suggests a rich chemical space for functionalization and interaction with biological targets.

In recent years, indole derivatives have been extensively studied for their pharmacological properties. The indole scaffold is a privileged structure in medicinal chemistry, exhibiting a wide range of biological activities including antimicrobial, anti-inflammatory, and anticancer effects. The specific modifications present in 1H-Indole-3-carboxylic acid, 6-(phenylmethoxy)-, methyl ester contribute to its unique profile and make it a valuable candidate for further investigation.

The synthesis of this compound involves multi-step organic transformations that highlight the versatility of indole chemistry. The introduction of the phenylmethoxy group at the 6-position introduces a hydrophobic moiety that can enhance binding affinity to certain biological receptors. Additionally, the methyl ester group at the 3-position provides a site for further chemical manipulation, allowing for the exploration of various derivatives through hydrolysis or transesterification reactions.

Recent advancements in computational chemistry have enabled the prediction of binding modes and interactions of small molecules with biological targets. In the case of 1H-Indole-3-carboxylic acid, 6-(phenylmethoxy)-, methyl ester, computational studies have suggested potential interactions with enzymes and receptors involved in cancer pathways. These insights have guided experimental efforts to optimize the compound's pharmacological properties.

The compound's relevance extends to its role as a building block in the synthesis of more complex molecules. Its structural features make it a suitable precursor for designing novel therapeutic agents targeting specific diseases. For instance, modifications at the 3-position could lead to compounds with enhanced solubility or bioavailability, while alterations at the 6-position might improve selectivity against certain biological markers.

Investigations into the biological activity of 1H-Indole-3-carboxylic acid, 6-(phenylmethoxy)-, methyl ester have revealed promising results in preclinical studies. These studies have focused on evaluating its effects on various disease models, including cancer cell lines and inflammatory conditions. The compound has shown potential in inhibiting key enzymes involved in tumor growth and progression, as well as modulating inflammatory responses.

The development of new synthetic methodologies has also been instrumental in advancing research on this compound. Catalytic processes and green chemistry principles have been employed to improve yield and reduce environmental impact. Such innovations are crucial for sustainable pharmaceutical development and ensure that resources are utilized efficiently throughout the synthetic pathway.

The future direction of research on 1H-Indole-3-carboxylic acid, 6-(phenylmethoxy)-, methyl ester includes exploring its role in drug discovery programs and clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating preclinical findings into therapeutic applications. By leveraging cutting-edge technologies and interdisciplinary approaches, scientists aim to unlock the full potential of this compound and develop novel treatments for human diseases.

In conclusion, 1H-Indole-3-carboxylic acid, 6-(phenylmethoxy)-, methyl ester (CAS No. 371971-13-0) is a structurally intriguing molecule with significant pharmaceutical promise. Its unique chemical features and biological activities make it a compelling subject for further research. As advancements continue to emerge in synthetic chemistry and drug discovery, this compound is poised to play a crucial role in developing next-generation therapeutics.